Cas no 105-48-6 (Isopropyl Chloroacetate)

Isopropyl Chloroacetate Properties

Names and Identifiers

• Iso-propyl chloroacetate
• Isopropyl Chloroacetate
• Chloroacetic Acid Isopropyl Ester
• propan-2-yl 2-chloroacetate
• (1-Methylethyl)-2-chloroacetate
• ClCH2
• ClCH2C(O)OCH(CH3)2
• Isopropyl chloroacet
• Isopropylchloroacetrate
• isopropylchloroethanoate
• 4-BRORNO-4''-CHLOROCHALCONE
• AKOS BBS-00003849
• Isopropyl chloroacetate,99%
• AI3-39184
• Chloroacetic acid, 1-methyl ester
• VNJ65NL2TF
• Acetic acid, 2-chloro-, 1-methylethyl ester
• isopropyl 2-chloroacetate
• NSC27789
• chloroacetic acid, 1-methylethyl ester
• Acetic acid, chloro-, isopropyl ester
• F8889-3074
• Acetic acid, chloro-, 1-methylethyl ester
• UNII-VNJ65NL2TF
• InChI=1/C5H9ClO2/c1-4(2)8-5(7)3-6/h4H,3H2,1-2H3
• VODRWDBLLGYRJT-UHFFFAOYSA-
• DTXSID6059316
• LS-13055
• Q63395455
• CCRIS 7748
• 105-48-6
• EINECS 203-301-7
• chloro-acetic acid isopropyl ester
• Isopropyl chloroacetate [UN2947] [Flammable liquid]
• SCHEMBL136589
• UN 2947
• NSC-27789
• MFCD00040410
• FT-0656095
• NS00023378
• NSC 27789
• UN2947
• AKOS000268764
• Monochloroacetic acid isopropyl ester
• ISOPROPYL CHLOROACETATE
• Chloroacetic acid isopropyl ester
• iso-propyl chloroacetate
• Propan-2-yl 2-chloroacetate
• +Expand

• MDL： MFCD00040410
• InChIKey： VODRWDBLLGYRJT-UHFFFAOYSA-N
• Inchi： 1S/C5H9ClO2/c1-4(2)8-5(7)3-6/h4H,3H2,1-2H3
• SMILES： ClCC(=O)OC(C)C

Computed Properties

• Exact Mass: 136.02900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 136.029107
• Heavy Atom Count: 8
• Complexity: 80.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 1.17680
• PSA: 26.30000
• Refractive Index: 1.418-1.42
• Water Partition Coefficient: Slightly soluble
• Boiling Point: 150°C(lit.)
• Melting Point: -112
• Flash Point: 56 ºC
• FEMA: 3437
• Color/Form: Fluids.
• Solubility: Slightly soluble in water
• Density: 1.096

Isopropyl Chloroacetate Security Information

• Symbol: GHS02 GHS06
• WGK Germany：1
• Safety Term：3
• Safety Instruction： S26-S37/39-S45
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10; R25; R36/37/38
• Hazard Level：3
• Dangerous goods sign： T
• Hazardous Material transportation number：UN 2947 3/PG 3
• Hazard Statement： H226-H301-H315-H319-H335
• Warning Statement： P210-P233-P240-P241+P242+P243-P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P332+P313+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P370+P378-P403+P233-P405-P501
• Prompt：dangerous
• Storage Condition：Keep away from high temperature, sparks, flames and fire sources. Store in tightly closed containers. Store in a cool, dry and well ventilated area, away from incompatible substances and flammable areas,
• PackingGroup：III
• Risk Phrases： R10;R25;R36/37/38
• TSCA：Yes
• HazardClass：3

Isopropyl Chloroacetate Customs Data

• HS CODE：2915400090
• Customs Data：

  China Customs Code:

  2915400090

  Overview:

  2915400090 Other salts and esters of monochloroacetic acid(Salts and esters including dichloroacetic acid or trichloroacetic acid). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2915400090 mono-, di- or trichloroacetic acids, their salts and esters

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters